Cas no 89032-19-9 (2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-)

2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- structure
89032-19-9 structure
Product Name:2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
CAS No:89032-19-9
MF:C14H21NO2
MW:235.32204413414
CID:615150
PubChem ID:13244750
Update Time:2025-04-19

2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
    • 4,6-ditert-butylpyridine-2-carboxylic acid
    • 4,6-Di-tert-butylpyridine-2-carboxylic acid
    • 89032-19-9
    • DTXSID40531545
    • Inchi: 1S/C14H21NO2/c1-13(2,3)9-7-10(12(16)17)15-11(8-9)14(4,5)6/h7-8H,1-6H3,(H,16,17)
    • InChI Key: YGGDRTHFMRSNCV-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(=CC(C(C)(C)C)=N1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.2Ų
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